N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide

• Molecular Formula: C23H23NO3
• Molecular Weight: 361.4 g/mol
• IUPAC Name: N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide
• InChI: InChI=1S/C23H23NO3/c1-24(18-19-9-4-2-5-10-19)23(25)20-11-8-14-22(17-20)27-16-15-26-21-12-6-3-7-13-21/h2-14,17H,15-16,18H2,1H3
• InChI Key: LVPFJCGRSJZHDO-UHFFFAOYSA-N
• SMILES: CN(CC1=CC=CC=C1)C(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3

Description

N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide, also known as BMEB, is a synthetic compound that has been extensively studied for its potential use in scientific research. BMEB is a benzamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide has been shown to selectively block certain types of ion channels, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation. N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide achieves this by binding to a specific site on the channel, thereby preventing the flow of ions through the channel.
Biochemical and Physiological Effects:
N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide has been found to have a range of biochemical and physiological effects, including reducing pain sensitivity, decreasing inflammation, and modulating the activity of various ion channels. N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide has also been shown to have potential neuroprotective effects, making it a promising candidate for further research in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide in lab experiments is its high selectivity for certain types of ion channels, which allows for more precise investigation of specific biological processes. However, one limitation of N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide is its potential toxicity at high concentrations, which must be carefully monitored in lab experiments.

Future Directions

There are several potential future directions for research involving N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide. One area of interest is in the development of new drugs that target specific ion channels, such as TRPV1, for the treatment of pain and other conditions. Another potential direction is in the investigation of the neuroprotective effects of N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide for the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanisms of action of N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide and to identify any potential side effects or limitations in its use.

Synthesis Methods

N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide can be synthesized through a multi-step process involving the reaction of benzylamine with 3-(2-phenoxyethoxy)benzoyl chloride, followed by the addition of methylamine. The resulting compound can then be purified through various methods, such as column chromatography or recrystallization.

Scientific Research Applications

N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide has been utilized in various scientific research studies due to its potential as a tool for investigating various biological processes. One area of research where N-benzyl-N-methyl-3-(2-phenoxyethoxy)benzamide has been particularly useful is in the study of ion channels, which are important membrane proteins that play a crucial role in the electrical signaling of neurons and other cells.